3-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C21H19N5O2S2/c1-24-18(12-26-16-8-4-5-9-17(16)30-21(26)28)22-23-20(24)29-13-19(27)25-11-10-14-6-2-3-7-15(14)25/h2-9H,10-13H2,1H3
• InChI Key: ZRFOJDLEAADXLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N2CCC3=CC=CC=C32)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C21H19N5O2S2
• Molecular Weight: 437.5 g/mol
• CAS No.: 847400-16-2

Description

3-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C21H19N5O2S2 and its molecular weight is 437.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study by Souzangarzadeh (2016) described a one-pot route for the synthesis of novel spiro [indolin–oxadiazol] derivatives through 1,3-dipolar cycloaddition reaction, highlighting the compound's relevance in creating complex heterocyclic structures. This synthesis pathway underscores the potential of such compounds in medicinal and organic chemistry due to their efficiency and the high yields of the products obtained (Saeid Souzangarzadeh, 2016).

• Research by Özil et al. (2015) focused on the microwave-promoted synthesis of 2-hetarylmethyl-4-(4-hetarylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, investigating their antimicrobial, anti-lipase, and antiurease activities. This study indicates the compound's potential as a scaffold for developing new antimicrobial agents with varying biological activities (M. Özil, O. Bodur, S. Ülker, B. Kahveci, 2015).

Antimicrobial and Anticancer Activities

• Tien et al. (2016) synthesized derivatives of 2-Methylbenzimidazole containing 1,3,4-oxadiazole or 1,2,4-triazole heterocycle and tested them for their antimicrobial activity against various microorganisms. The study exemplifies the broader pharmacological potential of such compounds, especially in developing new treatments for infectious diseases (C. N. Tien, Duc Tran Thi Cam, Ha Bui Manh, D. N. Dang, 2016).

• The synthesis and pharmacological evaluation of thiazolidinones and Mannich bases of 4-Amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazole by Dave et al. (2007) were aimed at assessing their antimicrobial and antitubercular activities. This research highlights the compound's utility in designing new drugs for treating bacterial infections and tuberculosis (T. K. Dave, D. H. Purohit, J. Akbari, H. Joshi, 2007).

Mechanism of Action

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including an indole ring, a 1,2,4-triazole ring, and a benzothiazole ring. These types of structures are often found in pharmaceuticals and agrochemicals , and they can interact with various biological targets in complex ways.